Ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate
Description
Ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate, or DFDFA, is an important organic compound used in scientific research and development. It is a versatile compound with a wide range of applications, from biological and biochemical research to chemical synthesis. DFDFA is a non-toxic and relatively stable compound, making it an ideal choice for laboratory experiments. It is also used in the production of pharmaceuticals and other materials.
Scientific Research Applications
Ethylene Inhibition in Agriculture
Research on ethylene inhibitors like 1-Methylcyclopropene shows significant potential in agriculture to control ripening and extend the shelf life of fruits and vegetables. Ethylene is a natural plant hormone that accelerates ripening and senescence. By inhibiting ethylene's effects, it is possible to enhance the postharvest quality of crops, demonstrating the importance of chemical compounds in agricultural biotechnology (Blankenship & Dole, 2003).
Bioconversion and Energy Production
Studies on the bioconversion of lignocellulosic materials into ethanol highlight the role of chemical processes in renewable energy production. Utilizing plant-based materials for ethanol production can offer sustainable energy solutions, reflecting the critical role of chemical engineering in addressing energy challenges (Swati et al., 2013).
Environmental Toxicology
Research into the toxicity of chemicals like DDT and DDE emphasizes the environmental and health impacts of chemical compounds. Understanding these impacts is crucial for developing safer chemicals and managing existing ones in the environment, showcasing the intersection of chemistry, environmental science, and public health (Burgos-Aceves et al., 2021).
Organic Thermoelectric Materials
The development of organic thermoelectric materials such as poly(3,4-ethylenedioxythiophene):poly(styrenesulfonic acid) (PEDOT:PSS) for energy conversion illustrates the innovative applications of chemical compounds in materials science and engineering. Enhancing the thermoelectric performance of such materials could lead to new energy technologies (Zhu et al., 2017).
Wastewater Treatment Technologies
The treatment of wastewater from the pesticide industry showcases the environmental applications of chemical processes. Developing effective treatment methods to remove toxic pollutants from wastewater is essential for environmental protection and sustainable industrial practices (Goodwin et al., 2018).
properties
IUPAC Name |
ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O2/c1-2-16-9(15)10(13,14)7-4-3-6(11)5-8(7)12/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKBPASPIJTDDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=C(C=C(C=C1)F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681449 |
Source
|
| Record name | Ethyl (2,4-difluorophenyl)(difluoro)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681449 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate | |
CAS RN |
1228957-05-8 |
Source
|
| Record name | Ethyl α,α,2,4-tetrafluorobenzeneacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1228957-05-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl (2,4-difluorophenyl)(difluoro)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681449 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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